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CAS No.: 79660-71-2

Cat. No.: B1215373

Get Quote

Executive Summary
Fleroxacin (Ro 23-6240) is a trifluorinated fluoroquinolone antibiotic characterized by a broad

spectrum of activity and a long elimination half-life. While the parent compound exerts the

primary therapeutic effect, its biotransformation yields two major metabolites: N-
demethylfleroxacin (N-desmethylfleroxacin) and fleroxacin N-oxide.

This technical guide focuses specifically on N-demethylfleroxacin. Unlike the N-oxide

metabolite, which is pharmacologically inactive, N-demethylfleroxacin retains antimicrobial

activity. Understanding its pharmacokinetics (PK) is critical for researchers, particularly when

evaluating drug accumulation in patients with renal impairment. This guide details the chemical

identity, metabolic pathways, pharmacodynamic properties, and validated bioanalytical

protocols for the isolation and quantification of this metabolite.

Chemical Identity and Structural Characterization[1]
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Fleroxacin is chemically identified as 6,8-difluoro-1-(2-fluoroethyl)-1,4-dihydro-7-(4-methyl-1-

piperazinyl)-4-oxo-3-quinolinecarboxylic acid. The metabolic conversion to N-
demethylfleroxacin involves the removal of the methyl group at the N4 position of the

piperazine ring.

Structural Transformation
The biotransformation converts the tertiary amine of the N-methylpiperazine moiety into a

secondary amine (piperazine). This structural change increases the polarity of the molecule,

influencing its renal clearance rates.

Physicochemical Properties[2][3]
Parent Compound: Lipophilic, facilitating tissue penetration.

Metabolite (N-Demethyl): Increased polarity due to the exposed secondary amine. This

results in significantly higher renal clearance compared to the parent drug.

Metabolic Pathway and Biotransformation
Fleroxacin undergoes extensive metabolism in the liver.[1] The primary metabolic routes are N-

demethylation and N-oxidation. The N-demethylation pathway is of particular interest due to the

bioactive nature of the resulting metabolite.

Pathway Visualization
The following diagram illustrates the divergent metabolic pathways of Fleroxacin.
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Figure 1: Metabolic biotransformation pathways of Fleroxacin showing the formation of active

and inactive metabolites.

Mechanism
The formation of N-demethylfleroxacin follows elimination-limited kinetics in healthy subjects

but can shift in renal failure. Unlike many other fluoroquinolones where metabolism is

negligible, Fleroxacin metabolism accounts for a significant fraction of elimination, with N-
demethylfleroxacin and N-oxide accounting for approximately 6.8% and 6.3% of the urinary

recovery, respectively [1].[2]

Pharmacokinetics (PK) and Excretion
The pharmacokinetic profile of N-demethylfleroxacin differs distinctly from the parent

compound, primarily driven by renal handling.

Comparative Pharmacokinetic Parameters
Parameter Fleroxacin (Parent)

N-Demethylfleroxacin
(Metabolite)

Plasma Cmax (400mg dose) ~5.2 mg/L ~0.07 mg/L

Tmax 1.2 ± 0.7 h 2.2 ± 0.8 h

Renal Clearance (CL_R) ~67.6 mL/min ~300.9 mL/min

Terminal Half-life (t1/2) ~10-12 h > 14 h (Prolonged)

Urinary Recovery ~60% ~6.8%

Data synthesized from Weidekamm et al. [1]

Clinical Implications in Renal Impairment
In patients with End-Stage Renal Disease (ESRD), the clearance of N-demethylfleroxacin is

severely compromised. Studies indicate a "very high" accumulation of this metabolite in uremic

patients due to decreased urinary elimination [2]. While the parent drug requires dose

adjustment, the accumulation of the active N-demethyl metabolite may contribute to the

sustained antimicrobial effect (and potential toxicity) in this population.
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Pharmacodynamics: Antimicrobial Activity[2][3][4]
[6][7][8][9][10][11]
Crucially, N-demethylfleroxacin is antimicrobially active. This contrasts with the N-oxide

metabolite, which is inactive.[3]

Spectrum: The metabolite retains the fluoroquinolone core structure essential for DNA

gyrase inhibition. It exhibits activity against Gram-negative bacteria similar to other

piperazinyl quinolones (e.g., ciprofloxacin, which is structurally the N-demethyl analog of

enrofloxacin).

Potency: While specific MIC values are often slightly higher than the parent trifluorinated

compound, the metabolite contributes to the overall "antimicrobial load" in the plasma and

urine.

Synergy: In drug development, "dual action" cephalosporins have been synthesized by

linking desacetylcefotaxime with desmethylfleroxacin, leveraging the latter's potent gyrase-

inhibiting capability [3].

Experimental Protocols: Bioanalytical Isolation
For researchers studying Fleroxacin metabolism, accurate quantification of the N-demethyl

metabolite is essential. The following protocol utilizes High-Performance Liquid

Chromatography (HPLC) with Fluorescence Detection, which provides the necessary sensitivity

(limit of quantification ~10 ng/mL) [4].

Analytical Workflow Diagram
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Figure 2: Step-by-step bioanalytical workflow for the isolation and quantification of N-
demethylfleroxacin.

Detailed Protocol: HPLC-Fluorescence Assay
Objective: To quantify N-demethylfleroxacin in human plasma.
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Reagents:

Acetonitrile (HPLC Grade)

Orthophosphoric acid (85%)

Tetrabutylammonium hydrogen sulfate (Ion-pairing agent)

Reference Standards: Fleroxacin, N-demethylfleroxacin, Fleroxacin N-oxide.[2][4][5][6][7]

Step-by-Step Methodology:

Sample Preparation (Deproteinization):

Aliquot 200 µL of plasma into a centrifuge tube.

Add 400 µL of acetonitrile to precipitate proteins.

Vortex vigorously for 30 seconds.

Centrifuge at 10,000 x g for 10 minutes at 4°C.

Concentration:

Transfer the clear supernatant to a clean vial.

Evaporate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 200 µL of the mobile phase.

Chromatographic Conditions:

Column: C18 Reverse Phase (e.g., Nucleosil 100 C18, 5 µm, 250 x 4 mm).

Mobile Phase: Phosphate buffer (pH 2.5) containing tetrabutylammonium hydrogen sulfate

/ Acetonitrile (gradient or isocratic ratio optimized to ~85:15).

Flow Rate: 1.0 mL/min.
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Temperature: Ambient.

Detection:

Mode: Fluorescence.

Excitation Wavelength: 290 nm.

Emission Wavelength: 450 nm.

Note: Fluorescence is preferred over UV due to higher sensitivity for the metabolite (LOQ

~10 ng/mL vs 1 µg/mL for UV).

Validation Criteria:

Retention Time: N-demethylfleroxacin typically elutes after the parent drug in ion-pair

systems due to the loss of the methyl group affecting hydrophobicity and ion-pairing

interaction.

Linearity: 10 ng/mL to 500 ng/mL.

Toxicological Implications
While N-demethylfleroxacin is a minor metabolite in healthy individuals, its role becomes

significant in renal failure.

Accumulation: In patients with creatinine clearance < 10 mL/min, the AUC of N-
demethylfleroxacin increases disproportionately [2].

Safety Profile: Since the metabolite is active, its accumulation contributes to the therapeutic

efficacy but potentially also to quinolone-associated side effects (e.g., CNS excitation),

although specific toxicity data for the isolated metabolite is limited.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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